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Compound of Interest

N-(4-Amino-2,5-
Compound Name: _ ]
diethoxyphenyl)benzamide

Cat. No.: B089581

An In-depth Technical Guide to N-(4-Amino-2,5-
diethoxyphenyl)benzamide

Introduction

N-(4-Amino-2,5-diethoxyphenyl)benzamide, a significant anilide compound, is a versatile
chemical primarily utilized as an intermediate in the synthesis of dyes and pigments.[1] Widely
known by synonyms such as Fast Blue BB Base and Azoic Diazo Component 20, it is a key
precursor in producing vibrant, long-lasting azo dyes for textiles and other materials.[1][2][3] Its
unique molecular structure, featuring a di-substituted benzene ring with both an amino and a
benzamide group, makes it a valuable building block in organic synthesis.[1] Beyond the dye
industry, it finds applications in diagnostic assays, histology, and hematology.[4] This document
provides a comprehensive overview of its chemical structure, properties, synthesis,
applications, and safety protocols for researchers, scientists, and professionals in drug
development and chemical synthesis.

Chemical Structure and Identifiers

The molecule consists of a central diethoxybenzene ring substituted with an amino group and a
benzamide group. The systematic IUPAC name for this compound is N-(4-amino-2,5-
diethoxyphenyl)benzamide.[5] It is an achiral molecule.[5]
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Table 1: Chemical Identifiers

Identifier Value
N-(4-amino-2,5-
IUPAC Name . .
diethoxyphenyl)benzamide
CAS Number 120-00-3[4]

Molecular Formula

C17H20N203[4][5]

4'-Amino-2',5'-diethoxybenzanilide, Azoic Diazo

Synonyms Component 20, Fast Blue BB Base, C.I.
37175[4]

InChl Key CNXZLZNEIYFZGU-UHFFFAOYSA-N[4][5]

SMILES CCOclcc(NC(=0)c2cccec2)c(OCC)ecIN[4][5]

EC Number 204-363-8[4]

| Beilstein/REAXYS | 3416889[4] |

Physicochemical Properties

N-(4-Amino-2,5-diethoxyphenyl)benzamide is typically a light yellow to brown crystalline

powder. Its physical and chemical properties are summarized in the table below.

Table 2: Physicochemical Data

Property Value

Molecular Weight 300.35 g/mol [4][5]

Appearance Light yellow to brown powder/crystal

Melting Point 98-100 °C[4]

Solubility DMF:H20 (9:1): 10 mg/mL (very slightly hazy,

red to red-brown)[4]

Storage Temperature

Room Temperature[4]
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| Dye Content | ~95%[4] |

Synthesis and Manufacturing

Modern synthetic routes to N-(4-Amino-2,5-diethoxyphenyl)benzamide have been developed
to be more streamlined and environmentally friendly compared to traditional methods that may
use harsh nitrating agents.[1] A contemporary patented approach begins with 1,4-
diethoxybenzene and proceeds through several key steps.

Experimental Protocol: General Synthesis Pathway

A detailed, step-by-step experimental protocol from a peer-reviewed source is not readily
available in the public domain. However, based on modern patented methods, a general
synthetic workflow can be described:[1]

» Bromination: The process starts with the bromination of 1,4-diethoxybenzene. This
electrophilic aromatic substitution introduces a bromine atom onto the benzene ring,
activating it for the subsequent step.

 Nitration: The brominated intermediate is then nitrated to introduce a nitro group onto the
ring. This is a critical step to later introduce the required amino group.

e Amidation: A copper-catalyzed amidation reaction is performed to introduce the benzamide
moiety. This step displaces the bromine atom with a benzamide group.

e Reduction: Finally, the nitro group is reduced to an amino group, yielding the final product, N-
(4-Amino-2,5-diethoxyphenyl)benzamide. This reduction is often carried out using
standard reducing agents like catalytic hydrogenation.

This modern pathway is favored as it avoids the use of more aggressive nitrating agents
directly on less-activated rings and offers a more controlled synthesis.[1]
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General Synthesis Workflow
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Caption: A diagram illustrating the modern synthetic pathway for N-(4-Amino-2,5-
diethoxyphenyl)benzamide.

Applications and Uses
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The primary application of this compound is in the chemical industry as a diazo component for
creating azo dyes.[2] It is also utilized in various laboratory and diagnostic settings.

o Dye Manufacturing: As "Azoic Diazo Component 20," it is a crucial intermediate for producing
azo dyes with excellent lightfastness and washfastness properties, which are used on
textiles like cotton, viscose, and silk.[1][2]

» Histology and Hematology: In its diazotized salt form (Fast Blue BB salt), it is used as a
staining agent in histology and hematology for enzyme localization.[4] For instance, it is a
component in assays to detect viral and microbial infections.[6]

o Analytical Chemistry: It is employed in analytical methods, including spectrophotometry, for
the detection and quantification of various substances, such as cannabinoids in forensic
screening tests.[2][7]

» Organic Synthesis: Its structure makes it a versatile building block for creating more complex
molecules in research and development.[1]

Key Application Areas
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Caption: A logical diagram showing the main applications of N-(4-Amino-2,5-
diethoxyphenyl)benzamide.

Biological Activity and Signaling Pathways
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There is currently no significant body of research available in the public domain that details
specific interactions of N-(4-Amino-2,5-diethoxyphenyl)benzamide with pharmacological
signaling pathways or its use in drug development as a therapeutic agent. While other
benzamide derivatives have been investigated for various biological activities, this particular
compound's primary role in a biological context is as a tool for diagnostics and staining, rather
than as a modulator of cellular signaling.[8][9][10] Its utility in detecting enzymes or other
molecules is based on a chemical reaction that produces a colored product, not on a specific,
high-affinity interaction with a biological receptor or enzyme active site in a therapeutic manner.

[7]

Safety and Handling

N-(4-Amino-2,5-diethoxyphenyl)benzamide is classified as an irritant. Proper safety
precautions should be taken when handling this chemical.

Table 3: Hazard and Safety Information

Category Information

GHS Pictogram GHSO07 (Exclamation Mark)[4]
Signal Word Warning[4]

Hazard Statements H315: Causes skin irritation[4]

P302 + P352: IF ON SKIN: Wash with plenty of

Precautionary Statements
soap and water[4]

Storage Class 11: Combustible Solids[4]

| Personal Protective Equipment (PPE)| Dust mask type N95 (US), Eyeshields, Gloves[4] |

It is crucial to handle this compound in a well-ventilated area and to wear appropriate personal
protective equipment to avoid skin and eye contact. This product is intended for Research Use
Only (RUO) and is not for diagnostic or therapeutic use.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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